Cas no 90942-02-2 (1H-1,4-Diazepine-1-ethanamine,hexahydro-4-methyl-, hydrobromide (1:3))

1H-1,4-Diazepine-1-ethanamine,hexahydro-4-methyl-, hydrobromide (1:3) structure
90942-02-2 structure
Product Name:1H-1,4-Diazepine-1-ethanamine,hexahydro-4-methyl-, hydrobromide (1:3)
CAS No:90942-02-2
MF:C8H20ClN3
MW:193.717500686646
CID:798998
PubChem ID:73011037
Update Time:2025-04-19

1H-1,4-Diazepine-1-ethanamine,hexahydro-4-methyl-, hydrobromide (1:3) Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine-1-ethanamine,hexahydro-4-methyl-, hydrobromide (1:3)
    • 2-(4-methyl-1,4-diazepan-1-yl)ethanamine,hydrochloride
    • 90942-02-2
    • 1-methyl-4-(aminoethyl)-1,4-diazepane hydrochloride
    • 2-(4-methyl-1,4-diazepan-1-yl)ethanamine;hydrochloride
    • 2-(4-methyl-1,4-diazepan-1-yl)ethan-1-amine hydrochloride
    • 2-(4-METHYL-1,4-DIAZEPAN-1-YL)ETHANAMINE HYDROCHLORIDE
    • Inchi: 1S/C8H19N3.ClH/c1-10-4-2-5-11(6-3-9)8-7-10;/h2-9H2,1H3;1H
    • InChI Key: CSGUAZWMHFUPEW-UHFFFAOYSA-N
    • SMILES: Cl.N1(CCN)CCN(C)CCC1

Computed Properties

  • Exact Mass: 193.1345753g/mol
  • Monoisotopic Mass: 193.1345753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.5Ų

1H-1,4-Diazepine-1-ethanamine,hexahydro-4-methyl-, hydrobromide (1:3) Related Literature

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